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Compound of Interest

Compound Name: Benanomicin B hydrochloride

CAS No.: 116299-57-1

Cat. No.: B8308685

Get Quote

Abstract
Benanomicin B (also known as Pradimicin C) is a benzo[a]naphthacene quinone antibiotic

exhibiting potent antifungal and antiviral activity, particularly through mannose-binding lectin

mechanisms.[1][2] While the hydrochloride salt form improves aqueous compatibility compared

to the zwitterionic free base, its solubility profile remains complex due to its large, rigid

polycyclic core. This guide provides a definitive protocol for preparing high-integrity stock

solutions in DMSO and water, ensuring stability and reproducibility in biological assays.

Physicochemical Profile
Understanding the molecular properties is critical for accurate dosing.[1][2] Benanomicin B

contains a D-alanine moiety and a disaccharide chain, making it amphoteric.[1][2]
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Property Detail

Compound Name
Benanomicin B Hydrochloride (Pradimicin C

HCl)

CAS Number 116249-66-2 (Free base ref)

Molecular Formula C₃₉H₄₂N₂O₁₈[3][1][4][5] · HCl

Molecular Weight ~863.3 g/mol (Salt); 826.8 g/mol (Free Base)

Appearance Red to orange-brown crystalline powder

Core Structure
Benzo[a]naphthacene quinone with D-alanine &

disaccharide side chains

pKa
Multiple ionizable groups (Carboxyl ~3-4, Amine

~8-9, Phenols ~10)

Solubility & Solvent Selection
The solubility of Benanomicin B is heavily influenced by pH and ionic strength.[2] While the HCl

salt is designed for aqueous solubility, the hydrophobic quinone core often necessitates organic

co-solvents for high-concentration stocks.[1]

Solvent Compatibility Matrix[2][3][6]
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Solvent Solubility Rating
Max Conc. (Est.)[1]
[6][7]

Application Notes

DMSO
Excellent

(Recommended)
> 10 mg/mL

Best for master

stocks.[3][1] Ensures

complete

solubilization.

Water (Deionized) Moderate 1 - 5 mg/mL

pH dependent.[3][1][2]

Acidic pH (from HCl

salt) maintains

solubility;

neutralization may

cause precipitation.[1]

[2]

Ethanol Poor to Moderate < 1 mg/mL

Not recommended for

primary stock

preparation.[3][2]

PBS (pH 7.4) Low < 0.5 mg/mL

Caution: High salt and

neutral pH can induce

precipitation of the

zwitterion.[3][2]

Decision Logic for Solvent Choice
Use the following logic to determine the optimal solvent for your specific assay.
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Start: Select Solvent

Required Stock Concentration?

High (> 5 mg/mL)

Low (< 1 mg/mL)

Use DMSO
(Store at -20°C)

Assay Tolerance to DMSO?

Prepare DMSO Stock
Dilute into Media

Working Soln

Use Water/Buffer

Sensitive (<0.1%)Tolerant (>0.1%)

Dissolve in Water
(Verify pH < 6)

Click to download full resolution via product page

Figure 1: Decision tree for selecting the appropriate solvent based on concentration

requirements and assay sensitivity.

Detailed Preparation Protocols
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Protocol A: Preparation of Master Stock in DMSO (10
mg/mL)
Objective: Create a stable, high-concentration stock for long-term storage.

Calculate: Determine the volume of DMSO required.

Formula: Volume (mL) = Mass of Powder (mg) / 10.[1]

Note: Account for the HCl salt in MW calculations if precise molarity is required.[1][2]

Weighing: Weigh the Benanomicin B HCl powder into a sterile, amber glass vial or

polypropylene microcentrifuge tube.

Critical: Protect from bright light during handling.[1][2]

Solubilization: Add high-grade (anhydrous, ≥99.9%) DMSO.

Mixing: Vortex vigorously for 30-60 seconds.

If particulates persist, sonicate in a water bath at room temperature for 2-5 minutes.[1][2]

Do not heat above 37°C.

Inspection: Hold the vial against a light source to ensure no undissolved crystals remain. The

solution should be clear and deep red/orange.

Aliquot & Store: Dispense into single-use aliquots (e.g., 50 µL) to avoid freeze-thaw cycles.

Store at -20°C.

Protocol B: Preparation of Aqueous Working Solution
Objective: Prepare a solution for immediate biological application.

Dilution Method (Preferred):

Start with the DMSO Master Stock (Protocol A).[1]

Dilute slowly into the aqueous medium (water or buffer) while vortexing.[1][2]
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Rule of Thumb: Keep final DMSO concentration < 1% (v/v) to avoid cytotoxicity in cell

assays.[1][2]

Direct Dissolution Method (Alternative):

Add sterile deionized water (pH ~5.5-6.[1]0) to the powder.[8]

Vortex immediately.[1]

Troubleshooting: If the solution is cloudy, the pH may be too close to the isoelectric point.

Add a small volume of 0.1M HCl or acetic acid to lower pH and aid dissolution, then adjust

slowly if necessary.

Stability & Troubleshooting
Stability Profile[2][3][6]

Solid State: Stable for >2 years at -20°C if desiccated and protected from light.[1][2]

DMSO Stock: Stable for ~6 months at -20°C.

Aqueous Solution: Unstable.[1][2] Hydrolysis of the sugar moieties or precipitation can occur.

[1][2] Prepare fresh daily.

Troubleshooting Common Issues
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Issue Probable Cause Corrective Action

Precipitation upon dilution
"Crash-out" effect due to rapid

polarity change.[3][1]

Dilute stepwise (e.g., DMSO

50% DMSO

Water).[1] Warm slightly to

30°C.

Cloudy Aqueous Solution

pH is near the isoelectric point

(zwitterion is least soluble).[3]

[2]

Adjust pH slightly away from

neutral (pH 7).[1] Acidic

conditions usually favor the

HCl salt solubility.[1][2]

Color Change

Oxidation or pH indicator effect

(Quinones are chromophores).

[3][1][2]

Benanomicins act as pH

indicators.[3][1][2] Color shift

(Red

Purple/Blue) indicates alkaline

pH.[1][2] Ensure pH is correct

for assay.

Biological Application Workflow
When using Benanomicin B in cellular assays (e.g., HIV inhibition or Antifungal MIC), the

preparation of the dosing plate is critical to prevent compound precipitation before it reaches

the cells.[2]

DMSO Stock
(10 mM)

Intermediate Plate
(100x Conc. in Media)

 1:10 Dilution
(Prevents Shock) Assay Plate

(1x Conc., 1% DMSO)

 1:10 Dilution
(into Cell Suspension) Microscopic Check

for Crystals

Click to download full resolution via product page

Figure 2: Serial dilution workflow to minimize precipitation risks during biological assays.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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